Cas no 2413898-20-9 (5-Chloro-4-fluoronaphthalen-2-amine hydrochloride)

• Product Name: 5-Chloro-4-fluoronaphthalen-2-amine hydrochloride
• CAS No: 2413898-20-9
• MF: C₁₀H₈Cl₂FN
• MW: 232.081624031067
• CID: 5855244
• PubChem ID: 165769035
• Update Time: 2025-10-31

5-Chloro-4-fluoronaphthalen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413898-20-9
• EN300-26623720
• 5-chloro-4-fluoronaphthalen-2-amine hydrochloride
• 5-Chloro-4-fluoronaphthalen-2-amine hydrochloride

• Inchi： 1S/C10H7ClFN.ClH/c11-8-3-1-2-6-4-7(13)5-9(12)10(6)8;/h1-5H,13H2;1H
• InChI Key： VJVLJWROSFTUKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC(=CC(=C21)F)N.Cl

Computed Properties

• Exact Mass: 231.0017828g/mol
• Monoisotopic Mass: 231.0017828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5-Chloro-4-fluoronaphthalen-2-amine hydrochloride

5-Chloro-4-Fluoronaphthalen-2-Amine Hydrochloride: A Comprehensive Overview

The compound 5-Chloro-4-Fluoronaphthalen-2-Amine Hydrochloride (CAS No: 2413898-20-9) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a naphthalene ring system substituted with chlorine and fluorine atoms at the 5 and 4 positions, respectively, along with an amine group at the 2 position. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Chloro-4-Fluoronaphthalen-2-Amine Hydrochloride, leveraging cutting-edge methodologies such as Suzuki coupling and Stille coupling reactions. These techniques allow for the controlled introduction of halogen substituents, ensuring high purity and structural integrity of the final product. The compound's unique electronic properties, derived from its halogen substituents, make it an attractive candidate for use in advanced materials, such as organic light-emitting diodes (OLEDs) and sensors.

In the pharmaceutical industry, 5-Chloro-4-Fluoronaphthalen-2-Amine Hydrochloride has shown promise as a potential lead compound in drug discovery efforts targeting various therapeutic areas. Its ability to modulate specific biological pathways has been explored in recent studies, with particular attention to its potential role in anticancer drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent.

The structural versatility of 5-Chloro-4-Fluoronaphthalen-2-Amine Hydrochloride also extends to its use in polymer chemistry. Its ability to act as a building block for constructing complex polymeric architectures has been highlighted in recent publications. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical properties and thermal stability, which are critical for applications in high-performance textiles and aerospace engineering.

Moreover, the environmental impact of 5-Chloro-4-Fluoronaphthalen-2-Amine Hydrochloride has been a subject of recent research interest. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal in industrial settings. These findings underscore the importance of adopting sustainable practices when working with such compounds to minimize their ecological footprint.

In conclusion, 5-Chloro-4-Fluoronaphthalen-2-Amine Hydrochloride stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and material science, position it as a key player in driving innovation across industries. As research continues to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.